1-(4-Cyclohexylpiperazin-1-yl)-4,4,4-trifluorobutan-1-one

• Molecular Formula: C14H23F3N2O
• Molecular Weight: 292.34 g/mol
• IUPAC Name: 1-(4-cyclohexylpiperazin-1-yl)-4,4,4-trifluorobutan-1-one
• InChI: InChI=1S/C14H23F3N2O/c15-14(16,17)7-6-13(20)19-10-8-18(9-11-19)12-4-2-1-3-5-12/h12H,1-11H2
• InChI Key: GKFFIQQWCNCTAG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C(=O)CCC(F)(F)F

Description

1-(4-Cyclohexylpiperazin-1-yl)-4,4,4-trifluorobutan-1-one is a chemical compound that has garnered interest due to its unique structural properties and potential applications in various scientific fields. This compound features a piperazine ring substituted with a cyclohexyl group and a trifluorobutanone moiety, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-Cyclohexylpiperazin-1-yl)-4,4,4-trifluorobutan-1-one typically involves the reaction of 4-cyclohexylpiperazine with 4,4,4-trifluorobutanone under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as dichloromethane or ethanol, and may require a catalyst to facilitate the reaction. The reaction conditions, including temperature and time, are optimized to achieve high yield and purity of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but with optimized parameters for scalability. The use of continuous flow reactors and automated systems can enhance the efficiency and consistency of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(4-Cyclohexylpiperazin-1-yl)-4,4,4-trifluorobutan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound